4-Bromo-5-isobutylthiophene-2-carbaldehyde

• Molecular Formula: C9H11BrOS
• Molecular Weight: 247.15 g/mol
• IUPAC Name: 4-bromo-5-(2-methylpropyl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C9H11BrOS/c1-6(2)3-9-8(10)4-7(5-11)12-9/h4-6H,3H2,1-2H3
• InChI Key: OTZYOMALNFIKCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=C(C=C(S1)C=O)Br

Description

4-Bromo-5-isobutylthiophene-2-carbaldehyde is a useful research compound. Its molecular formula is C9H11BrOS and its molecular weight is 247.15 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 5-isobutylthiophene-2-carbaldehyde (192 mg, 1.14 mmol) in 3 mL acetic acid at room temperature was added bromine (0.07 mL, 1.36 mmol). The resulting solution was stirred at room temperature in the dark for 48 h before being poured into 35 mL saturated sodium bicarbonate. Organics were extracted with ether (2×30 mL), dried with magnesium sulfate, filtered and concentrated. The crude residue was subjected to chromatography on silica gel (5% ethyl acetate in hexanes) to give 4-bromo-5-isobutylthiophene-2-carbaldehyde (147 mg, 52%). Used without further purification or characterization.